Cas no 2171826-31-4 (4-(4-chloro-3-methylphenyl)-3-methylbutyl(methyl)amine)

4-(4-Chloro-3-methylphenyl)-3-methylbutyl(methyl)amine is a specialized organic compound featuring a chloro-methylphenyl core with a branched alkylamine side chain. This structure imparts unique reactivity and potential utility as an intermediate in pharmaceutical or agrochemical synthesis. The presence of both chloro and methyl substituents on the phenyl ring enhances its versatility in electrophilic aromatic substitution or coupling reactions, while the tertiary amine group offers opportunities for further functionalization. The compound’s defined stereochemistry and purity make it suitable for precision applications in research and development. Its stability under standard conditions ensures reliable handling and storage, supporting its use in complex synthetic pathways.
4-(4-chloro-3-methylphenyl)-3-methylbutyl(methyl)amine structure
2171826-31-4 structure
Product Name:4-(4-chloro-3-methylphenyl)-3-methylbutyl(methyl)amine
CAS No:2171826-31-4
MF:C13H20ClN
MW:225.75760269165
CID:6463450
PubChem ID:165862497
Update Time:2025-10-28

4-(4-chloro-3-methylphenyl)-3-methylbutyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

    • 4-(4-chloro-3-methylphenyl)-3-methylbutyl(methyl)amine
    • 2171826-31-4
    • [4-(4-chloro-3-methylphenyl)-3-methylbutyl](methyl)amine
    • EN300-1283031
    • Inchi: 1S/C13H20ClN/c1-10(6-7-15-3)8-12-4-5-13(14)11(2)9-12/h4-5,9-10,15H,6-8H2,1-3H3
    • InChI Key: YDTGGOMBNBPRPC-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1C)CC(C)CCNC

Computed Properties

  • Exact Mass: 225.1284273g/mol
  • Monoisotopic Mass: 225.1284273g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 12Ų

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Additional information on 4-(4-chloro-3-methylphenyl)-3-methylbutyl(methyl)amine

Research Brief on 4-(4-chloro-3-methylphenyl)-3-methylbutyl(methyl)amine (CAS: 2171826-31-4)

4-(4-chloro-3-methylphenyl)-3-methylbutyl(methyl)amine (CAS: 2171826-31-4) is a novel chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown potential in various therapeutic applications, particularly in the modulation of neurotransmitter systems. Recent studies have explored its pharmacological properties, synthesis pathways, and potential as a lead compound for drug development.

The primary focus of current research on 4-(4-chloro-3-methylphenyl)-3-methylbutyl(methyl)amine revolves around its interaction with central nervous system (CNS) targets. Preliminary in vitro and in vivo studies suggest that this compound exhibits selective binding affinity for specific receptor subtypes, which may underlie its potential therapeutic effects. Researchers are particularly interested in its role as a modulator of monoamine transporters, which could have implications for treating neurological and psychiatric disorders such as depression, anxiety, and attention deficit hyperactivity disorder (ADHD).

Recent synthetic efforts have optimized the production of 4-(4-chloro-3-methylphenyl)-3-methylbutyl(methyl)amine, with a focus on improving yield and purity. Advanced chromatographic techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, have been employed to characterize the compound and ensure its structural integrity. These developments are critical for scaling up production for further preclinical and clinical studies.

Pharmacokinetic studies have also been conducted to evaluate the absorption, distribution, metabolism, and excretion (ADME) profiles of 4-(4-chloro-3-methylphenyl)-3-methylbutyl(methyl)amine. Early results indicate favorable bioavailability and metabolic stability, which are promising indicators for its potential as a drug candidate. However, further toxicological assessments are required to fully understand its safety profile and potential side effects.

In addition to its pharmacological properties, researchers have investigated the mechanistic pathways through which 4-(4-chloro-3-methylphenyl)-3-methylbutyl(methyl)amine exerts its effects. Molecular docking studies and computational modeling have provided insights into its binding interactions with target proteins, offering a foundation for structure-activity relationship (SAR) analyses. These findings are instrumental in guiding the design of derivatives with enhanced efficacy and selectivity.

The therapeutic potential of 4-(4-chloro-3-methylphenyl)-3-methylbutyl(methyl)amine extends beyond CNS disorders. Emerging evidence suggests its applicability in other areas, such as pain management and inflammation. For instance, preliminary data indicate that the compound may interact with pathways involved in nociception and immune response, opening new avenues for research.

Despite these promising findings, challenges remain in the development of 4-(4-chloro-3-methylphenyl)-3-methylbutyl(methyl)amine as a therapeutic agent. Issues such as off-target effects, potential drug-drug interactions, and the need for formulation optimization must be addressed in future studies. Collaborative efforts between academic institutions and pharmaceutical companies will be essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 4-(4-chloro-3-methylphenyl)-3-methylbutyl(methyl)amine (CAS: 2171826-31-4) represents a promising candidate for further investigation in the field of chemical biology and drug development. Its unique pharmacological profile and versatile therapeutic potential make it a subject of growing interest among researchers. Continued exploration of its mechanisms of action, optimization of its chemical properties, and rigorous preclinical testing will be critical in determining its future applications.

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